Cas no 1226-39-7 (4-Nitrophenyl β-D-Fucopyranoside)

4-Nitrophenyl β-D-Fucopyranoside Properties

Names and Identifiers

• b-D-Galactopyranoside,4-nitrophenyl 6-deoxy-
• 4-Nitrophenyl beta-D-Fucopyranoside
• 4-Nitrophenyl-beta-D-fucopyranoside
• P-NITROPHENYL-BETA-D -FUCOPYRANOSIDE
• -<small>D<
• p-Nitrophenyl beta-D-fucopyranoside
• p-Nitrophenyl beta-D-fucoside
• 4-Nitrophenyl b-D-fucopyranoside
• (2R,3R,4S,5R,6S)-2-methyl-6-(4-nitrophenoxy)oxane-3,4,5-triol
• 4-Nitrophenyl 6-deoxy-beta-D-galactopyranoside
• 4-Nitrophenyl
• A-D-fucopyranoside
• 2-Nitrophenyl I(2)-D-fucopyranoside
• 4-Nitrophenyl I(2)-D-fucopyranoside
• AKOS015918201
• AS-66583
• AM84358
• 4-Nitrophenylb-D-fucopyranoside
• CS-0142472
• 4-Nitrophenyl beta-D-fuco??pyran??oside, >=98% (TLC)
• HY-134455
• 4-piperidinemethanol, 1-(4-pyridinylmethyl)-
• D91773
• beta-D-Galactopyranoside, 4-nitrophenyl 6-deoxy-
• 1226-39-7
• DTXSID90370002
• 4-NITROPHENYL-BETA-D-FUCOPYRANOSIDE
• A-D-fuco-pyran-oside
• (2R,3R,4S,5R,6S)-2-methyl-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• MFCD00040651
• PNP-b-D-Fuc
• SCHEMBL150880
• 4-Nitrophenyl beta -D-fucopyranoside
• 4-Nitrophenyl Beta-D-fuco-pyran-oside
• YILIDCGSXCGACV-BVWHHUJWSA-N
• p-nitrophenyl beta-d-fucopyranoside
• +Expand

• MDL： MFCD00040651
• InChIKey： YILIDCGSXCGACV-BVWHHUJWSA-N
• Inchi： 1S/C12H15NO7/c1-6-9(14)10(15)11(16)12(19-6)20-8-4-2-7(3-5-8)13(17)18/h2-6,9-12,14-16H,1H3/t6-,9+,10+,11-,12+/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@]([H])([C@@]1([H])C([H])([H])[H])O[H])O[H])O[H])OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.08485182g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 285.08485182g/mol
• Heavy Atom Count: 20
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 125

Experimental Properties

• Refractive Index: -75 ° (C=1, EtOH)
• Melting Point: 181.0 to 185.0 deg-C
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• Color/Form: powder
• Solubility: Soluble in water
• Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),